Cas no 1018340-64-1 (3-(2-Methylphenoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(2-Methylphenoxy)propane-1-sulfonyl chloride
• CAS No: 1018340-64-1
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• MDL: MFCD10022987
• CID: 5069787
• PubChem ID: 64180558
• Update Time: 2025-05-23

3-(2-Methylphenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenoxy)propane-1-sulfonyl chloride
• 3-(2-Methylphenoxy)propane-1-sulfonyl chloride

• MDL： MFCD10022987
• Inchi： 1S/C10H13ClO3S/c1-9-5-2-3-6-10(9)14-7-4-8-15(11,12)13/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： QNAZAJFLKNEBJK-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=CC=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Methylphenoxy)propane-1-sulfonyl chloride

Comprehensive Overview of 3-(2-Methylphenoxy)propane-1-sulfonyl chloride (CAS No. 1018340-64-1)

3-(2-Methylphenoxy)propane-1-sulfonyl chloride (CAS No. 1018340-64-1) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its phenoxy and sulfonyl chloride functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structure enables versatile applications, particularly in the synthesis of sulfonamides, which are pivotal in drug discovery and material science.

In recent years, the demand for high-purity sulfonyl chlorides like 3-(2-Methylphenoxy)propane-1-sulfonyl chloride has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. Researchers frequently search for "sulfonyl chloride applications in medicinal chemistry" or "CAS 1018340-64-1 solubility and stability," reflecting its relevance in cutting-edge scientific inquiries. The compound's reactivity with amines and compatibility with diverse solvents further enhances its utility in multi-step synthetic routes.

From an industrial perspective, 3-(2-Methylphenoxy)propane-1-sulfonyl chloride is often discussed alongside trends such as "green chemistry alternatives" and "scalable synthetic methods." Environmental considerations have prompted investigations into solvent-free reactions and catalytic processes involving this compound, aligning with global sustainability goals. Its role in peptide modification and polymer chemistry also attracts attention, as evidenced by frequent queries like "how to handle sulfonyl chlorides safely" and "1018340-64-1 storage conditions."

The physicochemical properties of CAS 1018340-64-1, including its melting point, boiling point, and hydrolytic stability, are meticulously documented to ensure reproducibility in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a topic often explored in searches like "analytical methods for sulfonyl chlorides." Additionally, its compatibility with heterocyclic compounds makes it a valuable tool for constructing complex molecular architectures.

Emerging applications of 3-(2-Methylphenoxy)propane-1-sulfonyl chloride extend to bioconjugation and proteomics, where its ability to form stable covalent bonds with biomolecules is exploited. This aligns with growing interest in "click chemistry reagents" and "crosslinking agents for proteins." The compound's selective reactivity also positions it as a candidate for site-specific labeling in diagnostic assays, a hotspot in current biomedical research.

In summary, 3-(2-Methylphenoxy)propane-1-sulfonyl chloride (CAS No. 1018340-64-1) exemplifies the intersection of synthetic versatility and practical utility. Its integration into modern research workflows underscores its importance as a building block for innovation across pharmaceuticals, materials, and biotechnology. As scientific inquiries evolve, this compound remains a focal point for addressing challenges in molecular design and process optimization.